2-Methyl-1-morpholin-4-yl-2-phenylpropan-1-one

• IUPAC Name: 2-methyl-1-morpholin-4-yl-2-phenylpropan-1-one
• InChI: InChI=1S/C14H19NO2/c1-14(2,12-6-4-3-5-7-12)13(16)15-8-10-17-11-9-15/h3-7H,8-11H2,1-2H3
• InChI Key: MRVPGVFMKIONTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC=CC=C1)C(=O)N2CCOCC2
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

2-Methyl-1-morpholin-4-yl-2-phenylpropan-1-one, also known as Mephedrone or 4-MMC, is a synthetic cathinone that has gained popularity as a recreational drug in recent years. However, this compound has also been studied for its potential therapeutic applications in scientific research. In

Mechanism of Action

The exact mechanism of action of 2-Methyl-1-morpholin-4-yl-2-phenylpropan-1-one is not fully understood. However, it is believed to work by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. This leads to increased feelings of euphoria and stimulation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include increased heart rate, blood pressure, and body temperature. It also causes the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, leading to feelings of euphoria and stimulation. However, it can also cause negative effects such as anxiety, paranoia, and hallucinations.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Methyl-1-morpholin-4-yl-2-phenylpropan-1-one in lab experiments is its ability to increase dopamine, norepinephrine, and serotonin levels in the brain. This can be useful in studying the effects of these neurotransmitters on behavior and cognition. However, its potential for abuse and negative side effects must be taken into consideration when using it in lab experiments.

Future Directions

There are several future directions for the study of 2-Methyl-1-morpholin-4-yl-2-phenylpropan-1-one. One area of research is its potential therapeutic applications in treating addiction and mental health disorders. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Finally, the development of safer and more effective synthetic cathinones for use in scientific research is an important area of future research.
In conclusion, this compound is a synthetic cathinone that has gained popularity as a recreational drug. However, it also has potential therapeutic applications in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential benefits and risks of using this compound in scientific research.

Synthesis Methods

The synthesis of 2-Methyl-1-morpholin-4-yl-2-phenylpropan-1-one involves the reaction of 4-methylpropiophenone with morpholine in the presence of a reducing agent such as sodium borohydride. The resulting product is then purified through recrystallization.

Scientific Research Applications

2-Methyl-1-morpholin-4-yl-2-phenylpropan-1-one has been studied for its potential therapeutic applications in scientific research. It has been shown to have antidepressant and anxiolytic effects in animal models. Additionally, it has been studied for its potential use in treating addiction to other drugs such as cocaine and methamphetamine.